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Compound of Interest

Compound Name:
Benzyltrimethylammonium

dichloroiodate

Cat. No.: B130456 Get Quote

Introduction

Benzyltrimethylammonium dichloroiodate, with the chemical formula C₁₀H₁₆Cl₂IN, is a

quaternary ammonium salt.[1][2] This compound consists of a positively charged

benzyltrimethylammonium cation and a negatively charged dichloroiodate anion (ICl₂⁻).[1] It is

typically a yellow to light brown crystalline powder or flakes and is recognized for its

applications in organic synthesis as a chlorinating or oxidizing agent.[1][3] This guide provides

a detailed overview of its molecular structure, physicochemical properties, and the

experimental protocols for its synthesis and characterization.

Molecular Structure and Properties

The fundamental structure of benzyltrimethylammonium dichloroiodate involves a

quaternary ammonium cation and a linear dichloroiodate anion. The cation features a central

nitrogen atom bonded to three methyl groups and one benzyl group.[1] This organic cation is

ionically bonded to the inorganic dichloroiodate anion.

Below is a summary of its key chemical and physical properties:
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Property Value

CAS Number 114971-52-7

Molecular Formula C₁₀H₁₆Cl₂IN[1][2][4]

Molecular Weight 348.05 g/mol [2][5][6]

Appearance
Yellow to light brown crystalline powder or

flakes[1][3]

Melting Point 125-126 °C[5]

Solubility Soluble in polar solvents[3]

Canonical SMILES
C--INVALID-LINK--

(C)CC1=CC=CC=C1.Cl[I-]Cl[1]

InChI Key
PPDJNZTUDFPAHX-UHFFFAOYSA-N[1][4][7]

[8]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation of benzyltrimethylammonium
dichloroiodate. While detailed crystallographic data on bond lengths and angles are not

readily available in the public domain, spectroscopic data from techniques such as Nuclear

Magnetic Resonance (NMR) and Infrared (IR) spectroscopy provide valuable structural

insights.

¹H NMR Spectroscopy: The ¹H NMR spectrum of benzyltrimethylammonium dichloroiodate,

typically run in a solvent like DMSO-d₆, would show characteristic peaks corresponding to the

protons of the benzyl and trimethyl groups.[4][7][8]

Experimental Protocols

Synthesis of Benzyltrimethylammonium Dichloroiodate

A common method for the preparation of benzyltrimethylammonium dichloroiodate involves

the reaction of benzyltrimethylammonium chloride with iodine and a chlorinating agent.[1]
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Reactants:

Benzyltrimethylammonium chloride

Iodine (I₂)

Chlorine gas (Cl₂) or another suitable chlorinating agent

Procedure:

Benzyltrimethylammonium chloride is dissolved in an appropriate solvent.

A stoichiometric amount of iodine is added to the solution.

Chlorine gas is then carefully bubbled through the solution under controlled temperature

conditions, or a different chlorinating agent is added.

The reaction mixture is stirred until the reaction is complete, which can be monitored by

observing the disappearance of the characteristic color of iodine.

The resulting product, benzyltrimethylammonium dichloroiodate, is then isolated, often

by recrystallization from a suitable solvent to yield the pure crystalline solid.[1]

Structural Visualization

The ionic interaction between the benzyltrimethylammonium cation and the dichloroiodate

anion is a key feature of this compound's structure. The following diagram illustrates this

relationship.
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Ionic structure of Benzyltrimethylammonium Dichloroiodate

Benzyltrimethylammonium Cation

Dichloroiodate Anion
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Cl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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